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Compound of Interest

Compound Name: Sodium Tartrate

Cat. No.: B3434845 Get Quote

Technical Support Center: Concentrated Sodium
Tartrate Solutions
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the preparation and

handling of concentrated sodium tartrate solutions. Below, you will find troubleshooting

guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to

help you avoid common issues such as precipitation and ensure the stability and reliability of

your solutions.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of sodium tartrate in water?

A1: The solubility of sodium tartrate dihydrate in water is highly dependent on temperature. At

20°C, its solubility is approximately 29 g/100 mL, while at 43°C, it increases to 69 g/100 mL.[1]

For more detailed information, please refer to the solubility table below.

Q2: Why is my concentrated sodium tartrate solution precipitating?

A2: Precipitation in concentrated sodium tartrate solutions can be triggered by several factors:
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Temperature Fluctuations: A decrease in temperature can cause the solution to become

supersaturated, leading to crystallization.[2]

Low pH: Sodium tartrate is more soluble in neutral to slightly alkaline conditions. A

decrease in pH can reduce its solubility.[3]

Presence of Impurities: Divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺) can

form less soluble tartrate salts, causing precipitation.[4]

High Concentration: Exceeding the solubility limit at a given temperature will inevitably lead

to precipitation.

Q3: What is the optimal pH range for a stable sodium tartrate solution?

A3: A 5% solution of sodium tartrate typically has a pH between 7 and 9.[1] Maintaining a pH

within this neutral to slightly alkaline range is recommended for optimal stability and to prevent

precipitation.

Q4: Can I redissolve a precipitated sodium tartrate solution?

A4: Yes, in many cases, a precipitated solution can be salvaged. Gentle heating of the solution

while stirring can often redissolve the precipitate, especially if the precipitation was caused by a

drop in temperature.[2] If the cause is pH-related, careful adjustment back to a neutral or

slightly alkaline pH may also work. For persistent precipitation, filtering the solution to remove

the precipitate may be necessary, although this will lower the concentration.

Data Presentation
Solubility of Sodium Tartrate Dihydrate in Water
The following table summarizes the solubility of sodium tartrate dihydrate in water at various

temperatures. As the data illustrates, solubility increases significantly with temperature.
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Temperature (°C) Solubility ( g/100 g H₂O)
Molar Concentration
(approx. M)

20 29[1] 1.26

30 41.5 1.80

40 54[1] 2.35

50 68.5 2.98

60 83 3.61

80 111 4.82

Note: Data points other than 20°C and 40°C are interpolated from available solubility

information and should be considered approximate.

Experimental Protocols
Preparation of a 2M Concentrated Sodium Tartrate
Solution
This protocol details the preparation of 1 liter of a 2M sodium tartrate dihydrate solution.

Materials:

Sodium Tartrate Dihydrate (Na₂C₄H₄O₆·2H₂O, Molar Mass: 230.08 g/mol )

High-purity deionized or distilled water

1 L volumetric flask

Beaker (at least 1 L)

Magnetic stirrer and stir bar

Heating plate

Calibrated pH meter
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Procedure:

Calculate the required mass of sodium tartrate dihydrate:

For a 2M solution in 1 L, you will need 2 moles of the solute.

Mass = 2 mol × 230.08 g/mol = 460.16 g.

Dissolution:

Add approximately 700 mL of high-purity water to the beaker.

Place the beaker on the magnetic stirrer and begin stirring.

Gently heat the water to approximately 40-50°C to aid dissolution. Do not boil.

Slowly add the 460.16 g of sodium tartrate dihydrate to the vortex of the stirring water.

Adding the solid too quickly can lead to clumping and slower dissolution.

Complete Dissolution and Cooling:

Continue stirring and gentle heating until all the sodium tartrate has completely

dissolved. The solution should be clear.

Turn off the heat and allow the solution to cool to room temperature while still stirring.

pH Adjustment (Optional but Recommended):

Once cooled, measure the pH of the solution. It should be in the range of 7-9.

If necessary, adjust the pH using a dilute solution of NaOH (to increase pH) or tartaric acid

(to decrease pH). Add the adjusting solution dropwise while monitoring the pH.

Final Volume Adjustment:

Carefully transfer the cooled solution to the 1 L volumetric flask.

Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure all the solute is transferred.
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Add high-purity water to the volumetric flask until the bottom of the meniscus reaches the

1 L mark.

Homogenization and Storage:

Stopper the volumetric flask and invert it several times to ensure the solution is

homogeneous.

For long-term storage, it is advisable to filter the solution through a 0.22 µm filter to

remove any potential particulates that could act as nucleation sites for precipitation.

Store the solution in a tightly sealed container at a constant, cool room temperature. Avoid

refrigeration, as this can induce precipitation.

Troubleshooting Guides
Visual Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting precipitation in your

concentrated sodium tartrate solution.
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Precipitate Observed

Was the solution exposed to cold temperatures?

What is the pH of the solution?

No

Gently warm and stir the solution.

Yes

Are impurities (e.g., Ca²⁺, Mg²⁺) suspected?

7 - 9

Adjust pH to 7-9 using dilute NaOH or tartaric acid.

< 7 or > 9

Filter the solution. Use high-purity reagents in the future.

Yes

Precipitate does not dissolve.
Consider remaking the solution.

No

Precipitate dissolves.
Store at a stable temperature.

Click to download full resolution via product page

Troubleshooting workflow for sodium tartrate precipitation.

Detailed Troubleshooting Q&A
Issue: A precipitate formed after the solution was stored at a cool room temperature or in the

refrigerator.
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Potential Cause: The solubility of sodium tartrate decreases at lower temperatures, and the

solution has become supersaturated.[2]

Recommended Solution:

Gently warm the solution in a water bath to no more than 40-50°C while stirring

continuously until the precipitate redissolves.

To prevent recurrence, store the solution at a constant, controlled room temperature and

avoid exposure to significant temperature fluctuations.

Issue: The solution became cloudy or a precipitate formed after the addition of another reagent.

Potential Cause 1: pH Shift. The added reagent may have altered the pH of the sodium
tartrate solution to a more acidic range, reducing its solubility.[3]

Recommended Solution 1:

Measure the pH of the solution.

If the pH is below 7, carefully add a dilute solution of sodium hydroxide (e.g., 0.1 M)

dropwise while stirring until the pH is restored to the 7-9 range.

Potential Cause 2: Introduction of Divalent Cations. The added reagent may contain calcium

(Ca²⁺) or magnesium (Mg²⁺) ions, which can form insoluble tartrate salts.

Recommended Solution 2:

If possible, identify the composition of the added reagent to confirm the presence of these

ions.

If contamination is confirmed, the most effective solution is to filter the precipitate out.

In the future, use high-purity reagents and deionized water to prepare all solutions to be

mixed with the concentrated sodium tartrate.

Chemical Principles of Precipitation
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The following diagram illustrates the key factors that can shift the equilibrium of a sodium
tartrate solution towards precipitation.

Precipitation Drivers

Sodium Tartrate
in Solution

(Na₂C₄H₄O₆)

Precipitated
Sodium Tartrate

(Solid)

Factors Promoting Precipitation

Decreased Temperature Low pH (Acidic Conditions) Impurities (Ca²⁺, Mg²⁺)

Click to download full resolution via product page

Factors influencing sodium tartrate precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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